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Compound of Interest

Compound Name: Ro 18-5364

Cat. No.: B1679455

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ro 18-5364 is a potent, irreversible inhibitor of the gastric H+/K+-ATPase, commonly known as
the proton pump. Like other substituted benzimidazoles such as omeprazole and rabeprazole,
it effectively suppresses gastric acid secretion. Its mechanism of action relies on its acid-
activated conversion to a reactive species that covalently binds to the H+/K+-ATPase, thereby
inactivating it. These application notes provide a comprehensive overview and representative
protocols for the administration of Ro 18-5364 in animal studies, based on available data and
established methodologies for similar proton pump inhibitors (PPIs). Due to the limited publicly
available in-vivo data for Ro 18-5364, the following protocols are adapted from studies on well-
characterized PPIs.

Mechanism of Action: H+/K+-ATPase Inhibition

Ro 18-5364, being a proton pump inhibitor, follows a well-established mechanism of action. It is
a prodrug that requires an acidic environment for its conversion into the active form.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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